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Compound of Interest

Compound Name: Nonanoyl chloride

Cat. No.: B041932

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonanoyl chloride (CsH17ClO), also known as pelargonyl chloride, is a monofunctional acyl
chloride. It presents as a colorless to light yellow liquid with a pungent odor.[1][2] Its utility in
organic synthesis is significant, particularly in the acylation of amines and alcohols to introduce
the nonanoy! group into molecules.[1] This reactivity makes it a valuable intermediate in the
synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and
fragrances.[3] Notably, it has been used in the synthesis of immunosuppressants and vanilloids
with antinociceptive and anti-inflammatory properties.[4] This guide provides a comprehensive
overview of its core physical properties, methodologies for their determination, and key
chemical reactions relevant to its handling and application.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for nonanoyl chloride is presented
below.
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Identifier Value Reference
CAS Number 764-85-2

Molecular Formula CoH17CIO

Molecular Weight 176.68 g/mol

Appearance Colorless to pale yellow liquid

Odor Pungent

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of nonanoyl chloride.
These values are critical for its application in chemical synthesis and for ensuring safe handling
and storage.
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Property Value Conditions
Boiling Point 214 - 216 °C at atmospheric pressure
108 - 110 °C at 22 mmHg
114 -115°C at 13 Torr
Melting Point -60.5 °C
-62 to -60 °C
Density 0.98 g/mL at 25 °C
0.94 g/cm?3 at 20 °C
0.95901 g/cm?3 at0°C
Refractive Index 1.438 at 20 °C, nD
1.44 at 20 °C
Vapor Pressure 0.2 hPa at 20 °C
Flash Point 99 °C
95°C

Soluble in organic solvents
Solubility (e.g., ether, chloroform,

acetone). Reacts with water.

Experimental Protocols

The determination of the physical properties of nonanoyl chloride follows standard laboratory
procedures for organic compounds. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like nonanoyl chloride, which has a relatively high boiling point at
atmospheric pressure, vacuum distillation is often employed to prevent decomposition.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The apparatus is
connected to a vacuum source through a manometer to monitor the pressure.

o Sample Preparation: A small volume of nonanoyl chloride is placed in the round-bottom
flask along with boiling chips to ensure smooth boiling.

« Distillation: The system is evacuated to the desired pressure (e.g., 22 mmHg). The flask is
then heated gently.

o Data Collection: The temperature is recorded when the liquid is boiling steadily and a
consistent stream of distillate is collected in the receiving flask. This temperature is the
boiling point at the recorded pressure.

Determination of Melting Point

The melting point is determined for the solidified form of the compound. Since nonanoyl
chloride is a liquid at room temperature, the sample must be frozen first.

Methodology:

Sample Preparation: A small amount of liquid nonanoyl chloride is drawn into a capillary
tube, which is then sealed. The sample is frozen using a cold bath (e.g., dry ice/acetone).

o Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used.

o Measurement: The capillary tube is placed in the apparatus, and the temperature is raised
slowly (approximately 1-2 °C per minute) as it approaches the expected melting point.

o Data Recording: The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted. A sharp melting range (0.5-1.0°C) is
indicative of a pure compound.

Determination of Density
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The density of a liquid can be determined using several methods, with the pycnometer method

being common for its accuracy.

Methodology:

Mass of Empty Pycnometer: A clean, dry pycnometer (a glass flask with a specific volume) is
accurately weighed on an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with nonanoyl chloride,
ensuring no air bubbles are present. The flask is stoppered, and any excess liquid is wiped
from the outside. The filled pycnometer is then weighed.

Calculation: The mass of the nonanoyl chloride is determined by subtracting the mass of
the empty pycnometer from the mass of the filled pycnometer. The density is then calculated
by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a characteristic property of a substance.

Methodology:

Apparatus: An Abbé refractometer is commonly used for this measurement.

Calibration: The instrument is calibrated using a standard liquid with a known refractive
index, such as distilled water.

Sample Application: A few drops of nonanoyl chloride are placed on the prism of the
refractometer.

Measurement: The prism is closed, and water is circulated through the instrument to
maintain a constant temperature (typically 20°C). The user then looks through the eyepiece
and adjusts the controls until the boundary between the light and dark regions is sharp and
centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.
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Chemical Reactivity and Visualization

Nonanoyl chloride's high reactivity is a key characteristic, primarily driven by the electron-
withdrawing nature of the carbonyl group and the good leaving group ability of the chloride ion.

Hydrolysis of Nonanoyl Chloride

A crucial reaction is its vigorous hydrolysis in the presence of water, which produces nonanoic
acid and hydrochloric acid. This reaction is why nonanoyl chloride is moisture-sensitive and
must be handled in a dry environment.
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Caption: Hydrolysis of nonanoyl chloride to nonanoic acid and HCI.

Experimental Workflow: Melting Point Determination

The logical flow for determining the melting point of a substance like nonanoyl chloride
involves several key steps, from sample preparation to data analysis.
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Sample Preparation:
Freeze liquid nonanoyl chloride
and load into capillary tube.

'

Apparatus Setup:
Place capillary in melting
point apparatus.

'

Heating:
Heat sample slowly
(1-2 °C/min).

:

Observation:
Record temperature at first
sign of melting (T1).

¢

Observation:
Record temperature when
sample is fully melted (T2).

:

Calculation:
Melting Range = T1 - T2

Click to download full resolution via product page

Caption: Workflow for determining the melting point of nonanoyl chloride.
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Conclusion

Nonanoyl chloride is a reactive and versatile chemical intermediate with well-defined physical
properties. Understanding these properties is fundamental for its effective use in research and
development, particularly in the synthesis of complex organic molecules for the pharmaceutical
and other industries. The experimental protocols outlined provide a basis for the accurate
determination of its physical characteristics, ensuring both the quality of the resulting products
and the safety of the researchers handling this compound. Due to its reactivity with water,
appropriate handling and storage in a dry environment are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041932#physical-properties-of-nonanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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